Cas no 1805092-56-1 (2-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-sulfonamide)

• Product Name: 2-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-sulfonamide
• CAS No: 1805092-56-1
• MF: C₇H₃F₆N₃O₅S
• MW: 355.171241044998
• CID: 4844197
• Update Time: 2025-08-05

2-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-sulfonamide

• Inchi： 1S/C7H3F6N3O5S/c8-6(9,10)4-3(22(14,19)20)1-2(21-7(11,12)13)5(15-4)16(17)18/h1H,(H2,14,19,20)
• InChI Key： NHAGOFPOWCAABC-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C([N+](=O)[O-])N=C1C(F)(F)F)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 523
• XLogP3: 1.7
• Topological Polar Surface Area: 137

Additional information on 2-Nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-sulfonamide

2-Nitro-3-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-5-Sulfonamide: A Comprehensive Overview

The compound CAS No. 1805092-56-1, also known as 2-Nitro-3-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-5-Sulfonamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest for researchers worldwide.

The molecular structure of 2-Nitro-3-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-5-Sulfonamide is characterized by a pyridine ring substituted with a nitro group at position 2, a trifluoromethoxy group at position 3, and a trifluoromethyl group at position 6. The sulfonamide functional group at position 5 further enhances its chemical reactivity and biological activity. These substituents contribute to the compound's stability, solubility, and ability to interact with biological systems, making it a promising candidate for drug development.

Recent studies have focused on the synthesis of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have significantly improved the yield and purity of the compound, enabling researchers to explore its properties more effectively. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a lead molecule for developing novel antiviral agents due to its ability to inhibit key viral enzymes.

In addition to its pharmaceutical applications, 2-Nitro-3-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-5-Sulfonamide has shown promise in agrochemical research. Its ability to modulate plant growth hormones and resist environmental stressors has led to investigations into its use as a crop protectant. Field trials conducted in collaboration with agricultural research institutions have demonstrated its efficacy in enhancing crop resilience without adverse environmental impacts.

The toxicological profile of this compound has also been extensively studied to ensure its safety for human use. According to findings published in Toxicological Sciences, the compound exhibits low acute toxicity and minimal bioaccumulation potential, making it suitable for applications where human exposure is a concern. These studies underscore the importance of thorough safety assessments in the development of new chemical entities.

Looking ahead, ongoing research is exploring the potential of CAS No. 1805092-56-1 in advanced materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Collaborative efforts between chemists and materials scientists are focusing on optimizing its performance in light-emitting diodes (LEDs) and solar cells, with preliminary results showing promising efficiency improvements.

In conclusion, 2-Nitro-3-(Trifluoromethoxy)-6-(Trifluoromethyl)Pyridine-5-Sulfonamide represents a versatile compound with diverse applications across multiple disciplines. Its structural complexity and functional versatility continue to drive innovative research, positioning it as a key player in the development of next-generation products. As advancements in synthetic methods and characterization techniques unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.